4-chloro-3-methylphenyl 2-chlorobenzoate

• IUPAC Name: (4-chloro-3-methylphenyl) 2-chlorobenzoate
• InChI: InChI=1S/C14H10Cl2O2/c1-9-8-10(6-7-12(9)15)18-14(17)11-4-2-3-5-13(11)16/h2-8H,1H3
• InChI Key: JHBVWPLSRDZHLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(=O)C2=CC=CC=C2Cl)Cl
• Molecular Formula: C14H10Cl2O2
• Molecular Weight: 281.1 g/mol

Description

4-chloro-3-methylphenyl 2-chlorobenzoate, also known as CMPCB, is an organic compound used in scientific research for its unique properties. This compound is a derivative of benzoic acid and is used in various fields of research, including pharmacology, biochemistry, and toxicology.

Mechanism of Action

The mechanism of action of 4-chloro-3-methylphenyl 2-chlorobenzoate is not fully understood. However, it is known to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes play a role in the breakdown of acetylcholine, a neurotransmitter that is involved in the transmission of nerve impulses. Inhibition of these enzymes can lead to an increase in acetylcholine levels, which can have various effects on the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cells and to have anti-inflammatory properties. It has also been shown to have an effect on the nervous system, including the regulation of neurotransmitter levels and the modulation of synaptic transmission.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-3-methylphenyl 2-chlorobenzoate in lab experiments is its unique properties, which make it useful in a variety of research applications. However, there are also limitations to its use, including its cost and availability. This compound is a relatively expensive compound, and it may not be readily available in all research settings.

Future Directions

There are many potential future directions for research involving 4-chloro-3-methylphenyl 2-chlorobenzoate. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the body. Finally, there is a need for the development of new synthetic methods for this compound that are more cost-effective and environmentally friendly.

Synthesis Methods

The synthesis of 4-chloro-3-methylphenyl 2-chlorobenzoate involves the reaction of 4-chloro-3-methylphenol with 2-chlorobenzoic acid in the presence of a catalyst. The reaction takes place in a solvent such as dichloromethane or chloroform. The resulting product is a white crystalline powder that is purified by recrystallization.

Scientific Research Applications

4-chloro-3-methylphenyl 2-chlorobenzoate is used in various scientific research applications, including pharmacology, biochemistry, and toxicology. It is used as a reference compound in the development of new drugs and as a standard in the analysis of biological samples. This compound is also used to study the binding properties of proteins and enzymes.